Cas no 1495584-24-1 (methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate)

• Product Name: methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate
• CAS No: 1495584-24-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6543299
• PubChem ID: 66132863
• Update Time: 2025-06-09

methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate
• 1H-Imidazole-5-acetic acid, α-amino-1-ethyl-, methyl ester

• Inchi： 1S/C8H13N3O2/c1-3-11-5-10-4-6(11)7(9)8(12)13-2/h4-5,7H,3,9H2,1-2H3
• InChI Key： FSKGYZFXMGVRNK-UHFFFAOYSA-N
• SMILES： C(C1=CN=CN1CC)(N)C(=O)OC

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 336.5±27.0 °C(Predicted)
• pka: 6.63±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate

Research Brief on Methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate (CAS: 1495584-24-1): Recent Advances and Applications

Methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate (CAS: 1495584-24-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole and ester functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The compound's unique structural features, such as the presence of an imidazole ring and an amino acid ester moiety, make it a valuable scaffold for medicinal chemistry. Researchers have utilized methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate as a building block for the synthesis of small-molecule inhibitors, enzyme modulators, and other pharmacologically active compounds. Its role in facilitating the development of new chemical entities with improved pharmacokinetic and pharmacodynamic properties has been highlighted in several recent publications.

One of the key areas of investigation involves the compound's application in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the imidazole core of methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate has been shown to interact with the ATP-binding sites of various kinases. Recent studies have demonstrated its efficacy in inhibiting specific kinases involved in tumor proliferation and metastasis, paving the way for the development of next-generation anticancer drugs.

In addition to its role in oncology, methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate has been investigated for its potential in antimicrobial therapy. The imidazole moiety is known for its broad-spectrum antimicrobial activity, and researchers have synthesized derivatives of this compound to enhance their efficacy against drug-resistant pathogens. Preliminary results from in vitro and in vivo studies indicate promising activity against both Gram-positive and Gram-negative bacteria, as well as fungal infections.

Another notable application of this compound is in the field of neuroscience. The amino acid ester component of methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate has been explored for its ability to modulate neurotransmitter systems. Recent findings suggest that derivatives of this compound may have potential as neuroprotective agents or as treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. These studies are still in the early stages, but the initial data are encouraging.

The synthesis and optimization of methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate derivatives have also been a focus of recent research. Advances in synthetic methodologies, including green chemistry approaches, have enabled the efficient production of these compounds with high yields and purity. Computational modeling and structure-activity relationship (SAR) studies have further aided in the design of derivatives with enhanced biological activity and reduced toxicity.

In conclusion, methyl 2-amino-2-(1-ethyl-1H-imidazol-5-yl)acetate (CAS: 1495584-24-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, from oncology to neuroscience, underscore its potential as a key player in the development of novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize the therapeutic potential of this compound and its derivatives.